N-benzylpiperidin-4-amine

• IUPAC Name: N-benzylpiperidin-4-amine
• InChI: InChI=1S/C12H18N2/c1-2-4-11(5-3-1)10-14-12-6-8-13-9-7-12/h1-5,12-14H,6-10H2
• InChI Key: HUJYJEPNVYXEND-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NCC2=CC=CC=C2
• Molecular Formula: C12H18N2
• DSSTOX Substance ID: DTXSID20388493
• Molecular Weight: 190.28 g/mol
• CAS RN: 420136-94-3

Description

N-benzylpiperidin-4-amine is a compound with the molecular formula C12H18N2. It is also known by other names such as 1-Benzyl-4-Aminopiperidine, 1-Benzyl-piperidin-4-ylamine, 4-(piperidin-1-ylmethyl)benzenamine, and 4-(piperidin-1-ylmethyl)aniline.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. N-benzylpiperidin-4-amine can be synthesized through various methods, including the reduction of corresponding piperidine derivatives.

Molecular Structure Analysis

The molecular structure of N-benzylpiperidin-4-amine consists of a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidines can undergo intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

N-benzylpiperidin-4-amine dihydrochloride has a molecular weight of 263.21. It is a powder at room temperature.

Scientific Research Applications

Pharmacological Applications

N-benzylpiperidin-4-amine: . It has been utilized in the development of drugs with various therapeutic effects, including:

Neuroscientific Research

. It can help in understanding:

Safety and Hazards

When handling N-benzylpiperidin-4-amine, it is advised to avoid breathing dust/fume/gas/mist/vapors/spray. Contaminated work clothing should not be allowed out of the workplace. Use only outdoors or in a well-ventilated area. Keep away from heat/sparks/open flames/hot surfaces.

Future Directions

Piperidines are significant in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including N-benzylpiperidin-4-amine, is an important task of modern organic chemistry.

Mechanism of Action

Target of Action

N-benzylpiperidin-4-amine, also known as 4-Benzylpiperidine, is a research chemical that primarily targets monoamine neurotransmitters . It acts as a monoamine releasing agent with a 20- to 48-fold selectivity for releasing dopamine versus serotonin . It is most efficacious as a releaser of norepinephrine .

Mode of Action

N-benzylpiperidin-4-amine interacts with its targets by releasing monoamines, specifically dopamine, norepinephrine, and to a lesser extent, serotonin . This results in an increase in the concentration of these neurotransmitters in the synaptic cleft, leading to increased neurotransmission . It also functions as a monoamine oxidase inhibitor (MAOI) with preference for MAO-A , which prevents the breakdown of monoamine neurotransmitters and thereby increases their availability.

Biochemical Pathways

The primary biochemical pathways affected by N-benzylpiperidin-4-amine are those involving the monoamine neurotransmitters: dopamine, norepinephrine, and serotonin . By increasing the release of these neurotransmitters and inhibiting their breakdown, N-benzylpiperidin-4-amine can enhance neurotransmission in these pathways .

Result of Action

The molecular and cellular effects of N-benzylpiperidin-4-amine’s action primarily involve enhanced neurotransmission in the dopamine, norepinephrine, and serotonin pathways . This can lead to a variety of effects depending on the specific neural circuits involved, including potential changes in mood, cognition, and motor control.

Synthesis routes and methods

Procedure details

The compounds of formula A and G are prepared as is described in Reaction Sequences 1 and 2. Compound G is then treated with sodium cyanoborohydride, optionally in the presence of benzylamine, to produce the 4-(benzyl)amino piperidine which is subsequently coupled with the compound of formula A to produce the benzyl derivative (formula G"). The compound of formula G" is then hydrogenated using, for instance, palladium-on-carbon catalyst to produce the compound of formula I.